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Abstract
This technical guide provides a comprehensive overview of the core physical and chemical

properties of Isopropyl 2-hydroxy-4-methylpentanoate. It includes a summary of its known

characteristics, a detailed experimental protocol for its synthesis via Fischer esterification, and

a discussion of its spectroscopic properties. This document is intended to serve as a

foundational resource for professionals in research and drug development who are interested

in this molecule.

Core Physical and Chemical Properties
Isopropyl 2-hydroxy-4-methylpentanoate, also known as the isopropyl ester of leucic acid, is

an organic compound with the chemical formula C9H18O3.[1] While extensive experimental

data for this specific ester is not readily available in public literature, its fundamental properties

can be summarized.

Table 1: Physical and Chemical Properties of Isopropyl 2-hydroxy-4-methylpentanoate
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Property Value Source

Molecular Formula C9H18O3 [1]

Molecular Weight 174.24 g/mol [1]

CAS Number 156276-25-4 [2][3]

IUPAC Name
Isopropyl 2-hydroxy-4-

methylpentanoate
[1]

Computed XLogP3 1.6 [1]

Computed Hydrogen Bond

Donor Count
1 [1]

Computed Hydrogen Bond

Acceptor Count
3 [1]

Computed Rotatable Bond

Count
5 [1]

Synthesis Protocol: Fischer Esterification
The synthesis of Isopropyl 2-hydroxy-4-methylpentanoate can be achieved through the

Fischer esterification of 2-hydroxy-4-methylpentanoic acid with isopropanol in the presence of

an acid catalyst. This reversible reaction requires conditions that favor the formation of the

ester product.

General Principles
Fischer esterification is an acid-catalyzed condensation reaction between a carboxylic acid and

an alcohol. To drive the equilibrium towards the ester, an excess of one of the reactants

(typically the alcohol) is used, and/or the water formed during the reaction is removed.[4]

Experimental Methodology
The following is a generalized protocol for the synthesis of Isopropyl 2-hydroxy-4-
methylpentanoate based on standard Fischer esterification procedures.[4]

Materials:
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2-hydroxy-4-methylpentanoic acid

Isopropanol (anhydrous)

Concentrated sulfuric acid (H₂SO₄) or other suitable acid catalyst (e.g., p-toluenesulfonic

acid)

Sodium bicarbonate (NaHCO₃), saturated solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Organic solvent for extraction (e.g., ethyl acetate)

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 2-

hydroxy-4-methylpentanoic acid in an excess of anhydrous isopropanol. The isopropanol

often serves as both the reactant and the solvent.

Slowly and cautiously add a catalytic amount of concentrated sulfuric acid to the reaction

mixture while stirring.

Heat the mixture to reflux and maintain this temperature for several hours. The reaction

progress can be monitored by thin-layer chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature.

Remove the excess isopropanol under reduced pressure using a rotary evaporator.

Dissolve the residue in an organic solvent such as ethyl acetate.

Wash the organic layer sequentially with a saturated solution of sodium bicarbonate to

neutralize the acid catalyst, followed by brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and

concentrate the solvent under reduced pressure to yield the crude Isopropyl 2-hydroxy-4-
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methylpentanoate.

The crude product may be further purified by distillation under reduced pressure or by

column chromatography.

Diagram 1: Experimental Workflow for the Synthesis of Isopropyl 2-hydroxy-4-
methylpentanoate
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Caption: A flowchart illustrating the key stages in the synthesis of Isopropyl 2-hydroxy-4-
methylpentanoate.

Spectroscopic Data
Detailed experimental spectroscopic data for Isopropyl 2-hydroxy-4-methylpentanoate is not

widely published. However, based on its chemical structure, the expected spectral

characteristics can be predicted. For comparison, data for the closely related methyl 2-hydroxy-

4-methylpentanoate is available and provides a useful reference. For this methyl analog,

characteristic IR peaks would be expected for the hydroxyl and carbonyl groups, and its mass

spectrum would show fragmentation patterns corresponding to its structure.[5]

Biological Activity and Signaling Pathways
There is currently no specific information available in the public domain regarding the biological

activity or involvement in signaling pathways of Isopropyl 2-hydroxy-4-methylpentanoate. A

related compound, the isopropyl ester of 2-hydroxy-4-(methylthio)butanoic acid (HMBi), is

known to be used as a methionine supplement in animal feed and can influence the ruminal

microbiome in livestock.[6][7] However, any extrapolation of this activity to Isopropyl 2-
hydroxy-4-methylpentanoate would be purely speculative without further research.
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Conclusion
This technical guide has summarized the currently available information on the physical and

chemical properties of Isopropyl 2-hydroxy-4-methylpentanoate. While some fundamental

data has been established, there is a clear need for further experimental investigation to

determine its precise physical constants, detailed spectroscopic characteristics, and to explore

its potential biological activities. The provided synthesis protocol offers a reliable method for

obtaining this compound for further study.

Diagram 2: Logical Relationship of Synthesis Components

2-hydroxy-4-methylpentanoic acid
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Caption: The key components and products of the Fischer esterification for Isopropyl 2-
hydroxy-4-methylpentanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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